1-(4-chlorobenzyl)-1H-indole-3-carbaldehyde
Cat. No. B1677298
Key on ui cas rn:
75629-57-1
M. Wt: 269.72 g/mol
InChI Key: ZDRQMXCSSAPUMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH2:6][Br:7])[cH:8][cH:9]1.[nH:10]1[cH:11][c:12]([CH:19]=[O:20])[c:13]2[cH:14][cH:15][cH:16][cH:17][c:18]12>>[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH2:6][n:10]2[cH:11][c:12]([CH:19]=[O:20])[c:13]3[cH:14][cH:15][cH:16][cH:17][c:18]23)[cH:8][cH:9]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Clc1ccc(CBr)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=Cc1c[nH]c2ccccc12
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=Cc1cn(Cc2ccc(Cl)cc2)c2ccccc12
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
